Cas no 2866318-34-3 (2-(azetidin-2-yl)-N-methylacetamide; trifluoroacetic acid)

• Product Name: 2-(azetidin-2-yl)-N-methylacetamide; trifluoroacetic acid
• CAS No: 2866318-34-3
• MF: C₈H₁₃F₃N₂O₃
• MW: 242.195632696152
• CID: 6503294
• PubChem ID: 165948545
• Update Time: 2025-05-21

2-(azetidin-2-yl)-N-methylacetamide; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-2-yl)-N-methylacetamide; trifluoroacetic acid
• 2-(azetidin-2-yl)-N-methylacetamide;2,2,2-trifluoroacetic acid
• EN300-39849713
• 2-(azetidin-2-yl)-N-methylacetamide, trifluoroacetic acid
• 2866318-34-3

• Inchi： 1S/C6H12N2O.C2HF3O2/c1-7-6(9)4-5-2-3-8-5;3-2(4,5)1(6)7/h5,8H,2-4H2,1H3,(H,7,9);(H,6,7)
• InChI Key： SWMQZYOOVMAEHB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C(CC1CCN1)NC

Computed Properties

• Exact Mass: 242.08782677g/mol
• Monoisotopic Mass: 242.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(azetidin-2-yl)-N-methylacetamide; trifluoroacetic acid

Compound CAS No 2866318-34-3: 2-(Azetidin-2-yl)-N-methylacetamide; Trifluoroacetic Acid

Compound CAS No 2866318-34-3, also known as 2-(Azetidin-2-yl)-N-methylacetamide; Trifluoroacetic Acid, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of azetidine, a four-membered ring heterocyclic amine, and is further modified with an N-methylacetamide group. The presence of trifluoroacetic acid (TFA) suggests that this compound may be used in specific chemical reactions or as a reagent in organic synthesis.

The structural features of Compound CAS No 2866318-34-3 make it highly versatile. The azetidine ring, being a strained heterocycle, imparts unique electronic and steric properties to the molecule, which can be exploited in drug design and material science. Recent studies have highlighted its potential as a building block for synthesizing bioactive molecules, particularly in the pharmaceutical industry. For instance, researchers have explored its role in the development of small molecule inhibitors targeting specific enzymes involved in disease pathways.

One of the most notable applications of Compound CAS No 2866318-34-3 is its use as an intermediate in the synthesis of complex organic molecules. Its ability to undergo various transformations, such as nucleophilic substitutions and condensations, makes it a valuable reagent in organic chemistry. Moreover, the presence of TFA suggests that this compound may be employed in peptide synthesis or as a catalyst in certain reactions.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic structure and reactivity of Compound CAS No 2866318-34-3. For example, density functional theory (DFT) studies have revealed that the azetidine ring exhibits significant ring strain, which can influence its reactivity and stability during chemical transformations. These insights have paved the way for more efficient synthetic routes and improved yields in laboratory settings.

In addition to its chemical applications, Compound CAS No 2866318-34-3 has also found relevance in materials science. Its unique electronic properties make it a candidate for use in the development of novel materials, such as organic semiconductors or catalysts for industrial processes. Researchers are actively exploring its potential as a component in advanced materials that could revolutionize fields like electronics and energy storage.

The synthesis of Compound CAS No 2866318-34-3 typically involves multi-step reactions that require precise control over reaction conditions to ensure high purity and yield. Recent breakthroughs in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly sought after for their applications in drug discovery and chiral catalysis.

Furthermore, the environmental impact of Compound CAS No 2866318-34-3 has been a topic of interest among researchers. Studies have shown that this compound exhibits low toxicity and biodegradability under certain conditions, making it a more sustainable option compared to traditional reagents used in organic synthesis.

In conclusion, Compound CAS No 2866318-34-3: 2-(Azetidin-2-yl)-N-methylacetamide; Trifluoroacetic Acid is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methods and computational modeling, position it as a key player in future innovations within the fields of chemistry, materials science, and pharmaceuticals.